Cas no 1245647-53-3 ((1-Methylcyclobutyl)methanamine hydrochloride)

• Product Name: (1-Methylcyclobutyl)methanamine hydrochloride
• CAS No: 1245647-53-3
• MF: C₆H₁₄ClN
• MW: 135.635060787201
• MDL: MFCD18074449
• CID: 1027879
• PubChem ID: 56971712
• Update Time: 2025-08-02

(1-Methylcyclobutyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-Methylcyclobutyl)methanamine hydrochloride
• (1-Methylcyclobutyl)methamine hydrochloride
• AK-37799
• ANW-56063
• CTK8B7028
• FT-0685123
• KB-205237
• MFCD18074449
• 1-(Aminomethyl)-1-methylcyclobutane Hydrochloride
• Cyclobutanemethanamine, 1-methyl-, hydrochloride (1:1)
• AS-34487
• CS-0045540
• 1-(1-METHYLCYCLOBUTYL)METHANAMINE HYDROCHLORIDE
• DTXSID00719281
• SCHEMBL18035651
• (1-methylcyclobutyl)methanamine;hydrochloride
• SB20212
• AKOS016001113
• F8888-3506
• EN300-101305
• 1-(1-Methylcyclobutyl)methanamine--hydrogen chloride (1/1)
• (1-Methylcyclobutyl)methanamine HCl
• SY042130
• 1245647-53-3
• Z1357823912
• (1-methylcyclobutyl)methanaminehydrochloride
• VZB64753

• MDL： MFCD18074449
• Inchi： 1S/C6H13N.ClH/c1-6(5-7)3-2-4-6;/h2-5,7H2,1H3;1H
• InChI Key： QIDPAPJHVFAHPT-UHFFFAOYSA-N
• SMILES： Cl.NCC1(C)CCC1

Computed Properties

• Exact Mass: 135.0814771g/mol
• Monoisotopic Mass: 135.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 64.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

(1-Methylcyclobutyl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on (1-Methylcyclobutyl)methanamine hydrochloride

Comprehensive Overview of (1-Methylcyclobutyl)methanamine hydrochloride (CAS No. 1245647-53-3): Properties, Applications, and Industry Insights

(1-Methylcyclobutyl)methanamine hydrochloride (CAS No. 1245647-53-3) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. This hydrochloride salt derivative of 1-methylcyclobutylmethanamine features a cyclobutyl ring, which enhances its stability and reactivity in synthetic applications. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of novel therapeutics targeting neurological and metabolic disorders.

The compound's molecular structure, characterized by the methylcyclobutyl moiety, offers distinct advantages in medicinal chemistry. Its compact ring system contributes to improved bioavailability and metabolic stability compared to larger cyclic analogs. Recent studies highlight its utility in the synthesis of small-molecule inhibitors, with particular interest in kinase modulation and GPCR-targeted therapies. The hydrochloride salt form (1245647-53-3) ensures better solubility in aqueous systems, facilitating biological testing and formulation development.

In the context of current industry trends, (1-Methylcyclobutyl)methanamine hydrochloride aligns with the growing demand for saturated bioisosteres in drug design. Pharmaceutical companies are actively seeking compounds that can replace aromatic rings with saturated counterparts to reduce toxicity and improve safety profiles. This has led to increased searches for terms like "cyclobutylamine derivatives in drug discovery" and "CAS 1245647-53-3 supplier" across scientific databases and procurement platforms.

From a synthetic chemistry perspective, the preparation of 1245647-53-3 typically involves multi-step organic transformations starting from cyclobutanone derivatives. Key steps often include reductive amination strategies or nucleophilic substitution reactions to introduce the methanamine functionality. The final hydrochloride salt formation is crucial for ensuring the compound's stability during storage and handling. Process chemists are particularly interested in optimizing these synthetic routes to improve yields and reduce environmental impact.

The analytical characterization of (1-Methylcyclobutyl)methanamine hydrochloride employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and verify the absence of process-related impurities. Quality control protocols for CAS 1245647-53-3 typically specify strict limits for residual solvents and heavy metals, meeting the stringent requirements of pharmaceutical-grade materials.

Emerging applications for this compound extend beyond traditional pharmaceutical uses. Materials scientists are investigating its potential as a monomer for specialty polymers, where the methylcyclobutyl group could impart unique mechanical and thermal properties. Additionally, the agrochemical industry has shown interest in similar structures for developing new crop protection agents with improved environmental profiles.

Regulatory considerations for 1245647-53-3 follow standard chemical safety guidelines, with proper handling procedures recommended for laboratory use. While not classified as hazardous under normal conditions, researchers should consult the compound's safety data sheet for specific handling instructions. The growing demand for this chemical has prompted several specialty chemical suppliers to include it in their catalogs, often listed under search terms like "1-methylcyclobutylmethanamine HCl price" or "high purity 1245647-53-3".

Future research directions for (1-Methylcyclobutyl)methanamine hydrochloride may explore its enantiomeric forms, as chiral versions could offer distinct biological activities. The development of asymmetric synthesis methods for this scaffold represents an active area of investigation in academic and industrial laboratories. Furthermore, computational chemistry approaches are being employed to predict its metabolic fate and potential drug-drug interactions.

In summary, CAS No. 1245647-53-3 represents an important intermediate in modern chemical research, bridging the gap between fundamental organic chemistry and applied pharmaceutical development. Its versatile structure and growing commercial availability position it as a valuable tool for researchers working across multiple disciplines, from medicinal chemistry to materials science. As the scientific community continues to explore saturated heterocycles in molecular design, the significance of compounds like (1-Methylcyclobutyl)methanamine hydrochloride is likely to increase substantially in coming years.